Cas no 1506817-98-6 (2-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)acetic acid
• CAS No: 1506817-98-6
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5948759
• PubChem ID: 82658248
• Update Time: 2025-05-19

2-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)acetic acid
• 1506817-98-6
• EN300-1854228

• Inchi： 1S/C8H13N3O3/c1-4-5(6(9)8(12)13)7(14-3)11(2)10-4/h6H,9H2,1-3H3,(H,12,13)
• InChI Key： AODNITBBBWACTC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)C(C(=O)O)N

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 90.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)acetic acid

Introduction to 2-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS No. 1506817-98-6)

2-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)acetic acid, identified by the CAS number 1506817-98-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad range of biological activities and utility in drug development. The presence of functional groups such as amino and methoxy substituents, along with its dimethyl substitution on the pyrazole ring, contributes to its unique chemical properties and potential applications.

The molecular structure of 2-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)acetic acid features a central pyrazole core substituted with a 5-methoxy group and two methyl groups at the 1 and 3 positions, further modified by an acetic acid moiety linked to an amino group. This specific arrangement imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of more complex molecules. The compound's solubility profile and stability under various conditions have been thoroughly investigated, providing insights into its handling and potential industrial applications.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the role of pyrazole-based compounds in modulating enzyme activity, particularly in kinases and other signaling pathways relevant to inflammation and cancer. The methoxy group in 2-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)acetic acid may enhance its interaction with biological targets by influencing electronic distribution and steric hindrance. Furthermore, the amino functionality provides opportunities for further derivatization, enabling the creation of novel analogs with tailored pharmacological properties.

One of the most compelling aspects of this compound is its potential as a building block in medicinal chemistry. Researchers have leveraged similar pyrazole scaffolds to develop inhibitors targeting diseases such as diabetes, cardiovascular disorders, and neurodegenerative conditions. The acetic acid side chain in 2-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)acetic acid can be conjugated with other pharmacophores or used to link different fragments in a library approach for high-throughput screening. This flexibility underscores its importance in drug discovery pipelines.

The synthesis of 2-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)acetic acid has been optimized through various methodologies, including multi-step reactions involving condensation, cyclization, and functional group transformations. Advances in catalytic processes have enabled more efficient production routes while maintaining high yields and purity standards. These improvements are crucial for scaling up synthesis for industrial applications or large-scale drug manufacturing.

From a biochemical perspective, the compound's interactions with biological macromolecules have been explored using computational modeling and experimental techniques such as X-ray crystallography. These studies have revealed how the pyrazole ring fits into binding pockets of enzymes or receptors, modulating their activity. The methoxy group's orientation within the binding site can fine-tune affinity through hydrogen bonding or hydrophobic interactions. Such detailed understanding is essential for designing next-generation drugs with improved selectivity and reduced side effects.

The pharmaceutical industry continues to invest in developing novel therapeutic agents based on heterocyclic compounds like 2-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yI)acetic acid. Its structural features make it a promising candidate for further exploration in areas such as antiviral and anti-inflammatory treatments. Collaborative efforts between academia and industry are accelerating research into optimizing synthetic routes and evaluating biological activity across diverse disease models.

Regulatory considerations also play a significant role in advancing compounds like this one into clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that materials used in drug development meet stringent quality standards. Additionally, toxicological assessments provide critical data on safety profiles before human trials can commence. These rigorous protocols underscore the commitment to bringing safe and effective treatments to patients worldwide.

The future directions for research on 2-amino-2-(5-methoxy-l,l-dimethyl-lH-pyrazol-l4-yI)acetic acid include exploring its role as a scaffold for covalent inhibitors—molecules designed to bind irreversibly to target proteins—potentially offering longer-lasting therapeutic effects. Furthermore, green chemistry principles are being integrated into synthetic strategies to minimize environmental impact while maximizing efficiency.

In conclusion,l-amino-l-(5-methoxy-l,l-dimethyl-IH-pyrazol-l4-yI)acetic acid (CAS No.l 506817986) represents a fascinating compound with multifaceted applications in pharmaceutical research and development Its unique structural features position it as a valuable tool for creating innovative therapeutics aimed at addressing unmet medical needs The ongoing exploration of its chemical properties,biological activities,and synthetic possibilities highlights its significance as both an academic subject and an industrial asset In the evolving landscape of drug discovery,l-amino-l(5-methoxyl,-l,l-dimethyl-IH-pyrazol-l4-yI)acetic acid continues to inspire new avenues for scientific advancement